Spb-aad

• Molecular Formula: C22H21N3O5
• Molecular Weight: 407.4 g/mol
• InChI: InChI=1S/C22H21N3O5/c1-2-3-9-22(24-25-22)10-11-23-17(26)5-4-12-28-21-19-16(8-13-29-19)14-15-6-7-18(27)30-20(15)21/h1,6-8,13-14H,3-5,9-12H2,(H,23,26)
• InChIKey: ZMQCPYLECHUXCJ-UHFFFAOYSA-N

SPB-AAD Probe Overview

SPB-AAD is a bifunctional photocrosslinking (BFPX) probe designed for the covalent capture of specific protein-DNA complexes. It belongs to a class of molecular probes that feature a nucleic acid-binding functional group and a photo-reactive diazirine-based group, separated by a defined linker [1]. The compound has the molecular formula C22H21N3O5 and a molecular weight of 407.42 g/mol. It is primarily utilized in in vitro assays to study the interactions between transcription factors and their target DNA sequences, specifically the MEF2/DNA and NFAT1/DNA complexes .

Workflow

Bifunctional photocrosslinking (BFPX) for in vitro capture

Target Specificity

MEF2/DNA and NFAT1/DNA complexes

Probe Design

Compact structure without PEG linker

• [1] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2. View Source

SPB-AAD Unique Specificity

BFPX probes are not interchangeable due to their design-specific target selectivity, which is dictated by the combination of their DNA-binding head group and the linker structure. While both SPB-AAD and SPB-PEG4-AAD belong to the same broad class of bifunctional probes, their distinct chemical structures lead to different profiles of captured protein-DNA complexes. SPB-AAD, which lacks a PEG linker, specifically captures MEF2/DNA and NFAT1/DNA complexes in vitro . In contrast, SPB-PEG4-AAD, which contains a PEG4 linker, is reported to crosslink Nkx2.5/DNA and p53/DNA complexes . Substituting one probe for another would result in the analysis of a different set of protein-DNA interactions, thereby invalidating experimental conclusions. The choice of probe must be based on the specific transcription factor or DNA-binding protein of interest.

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Target profile shift

SPB-PEG4-AAD captures Nkx2.5/p53 instead of MEF2/NFAT1; substituting probes redirects analysis to unrelated transcription factors.

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Steric accessibility differs

Lack of PEG linker yields a compact probe; larger PEG4-containing analogs may alter crosslink positions at crowded protein-DNA interfaces.

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Transcription factor mismatch

Probe selection must align with the specific DNA-binding protein of interest; using an unmatched BFPX probe can misdirect experimental conclusions.

SPB-AAD Comparative Evidence

Target Specificity: MEF2 and NFAT1 Capture

SPB-AAD is specifically designed to covalently capture in vitro assembled MEF2/DNA and NFAT1/DNA complexes, a specificity profile not observed for the closely related probe SPB-PEG4-AAD, which instead captures Nkx2.5/DNA and p53/DNA complexes . This difference in target selectivity is a key differentiating factor for researchers focused on MEF2 or NFAT1 transcription factor biology .

Target Specificity

Data to verify

SPB-AAD: MEF2/DNA, NFAT1/DNA
SPB-PEG4-AAD: Nkx2.5/DNA, p53/DNA

Determines transcription factor study fit.

Target capture validation in relevant cell model recommended.

Evidence Dimension	Captured Protein-DNA Complexes
Target Compound Data	MEF2/DNA, NFAT1/DNA
Comparator Or Baseline	SPB-PEG4-AAD: Nkx2.5/DNA, p53/DNA
Quantified Difference	Qualitatively distinct target sets
Conditions	In vitro assembled complexes

Why This Matters

This target specificity dictates the appropriate use case; researchers studying MEF2 or NFAT1 pathways must select SPB-AAD to ensure relevant data.

Molecular Weight and Linker Design

SPB-AAD has a molecular weight of 407.42 g/mol and contains no polyethylene glycol (PEG) linker, making it a more compact probe compared to SPB-PEG4-AAD, which has a molecular weight of 654.71 g/mol and a PEG4 linker . This structural difference may influence the probe's cellular permeability and the distance over which it can form crosslinks. A smaller, more compact probe could potentially access more sterically hindered protein-DNA interfaces .

Probe Size & Linker

Data to verify

SPB-AAD: 407.42 g/mol, no PEG
SPB-PEG4-AAD: 654.71 g/mol, PEG4
Difference: 247.29 g/mol (~60% larger)

Compact size may influence steric accessibility.

Crosslinking radius context-dependent; verify in target chromatin environment.

Evidence Dimension	Molecular Weight and Linker Composition
Target Compound Data	407.42 g/mol; No PEG linker
Comparator Or Baseline	SPB-PEG4-AAD: 654.71 g/mol; PEG4 linker
Quantified Difference	Molecular weight difference of 247.29 g/mol (approx. 60% larger for comparator)
Conditions	Chemical structure analysis

Why This Matters

A smaller molecular weight and lack of a flexible linker may provide advantages in applications where steric hindrance is a concern, such as in dense chromatin environments or for targeting small protein-DNA binding domains.

Purity and Storage Stability

Commercial preparations of SPB-AAD are available with a high purity of 98.91%, ensuring reliable and reproducible results in sensitive biochemical assays . The recommended storage condition is 4°C under an inert nitrogen atmosphere, with long-term storage in solvent at -80°C for up to 6 months or -20°C for 1 month . This compares favorably with the typical purity of 95% offered for general research compounds and provides users with clear guidelines for maintaining compound integrity.

Purity & Stability

Specification review

98.91% purity; store at 4°C under N₂
Long-term: -80°C (6 months) or -20°C (1 month) in solvent

High purity supports lot-to-lot reproducibility.

Adhere to recommended storage to maintain probe integrity.

Evidence Dimension	Purity and Recommended Storage
Target Compound Data	Purity: 98.91%; Storage: 4°C under nitrogen; -80°C for 6 months in solvent
Comparator Or Baseline	Typical research compound purity: 95%
Quantified Difference	Purity increase of 3.91 percentage points
Conditions	Commercial specification and storage guidelines

Why This Matters

Higher purity reduces the risk of off-target effects or inconsistent results due to impurities. Defined storage conditions ensure the compound remains stable and active for the duration of a research project, which is critical for procurement planning and experimental reproducibility.

Patent-Backed BFPX Platform

The design of SPB-AAD is rooted in the technology disclosed in patent WO2024015963A2, which describes a new class of bifunctional photocrosslinking probes for the covalent capture of protein-nucleic acid complexes in cells [1]. This patent provides a foundational framework for the probe's structure and function, including the use of a psoralen-based DNA-binding head (SPB) and a diazirine-based photo-reactive group (AAD). This intellectual property backing offers a level of validation and technical detail often absent from generic probes, ensuring that the compound's development is based on rigorous scientific principles [2].

Design Rationale

Class-level

BFPX platform from patent WO2024015963A2; psoralen-DNA head + diazirine photo-reactive group

Patent disclosure supports probe design specificity.

Experimental validation of probe activity advised for each new assay.

Evidence Dimension	Technological Foundation
Target Compound Data	Derived from BFPX probe platform described in WO2024015963A2
Comparator Or Baseline	Generic crosslinking probes (e.g., formaldehyde, UV) or probes without defined intellectual property
Quantified Difference	Not quantifiable; qualitative advantage in design specificity
Conditions	Patent disclosure

Why This Matters

For procurement, a compound backed by a detailed patent disclosure provides greater confidence in its defined mechanism of action and potential for reproducible results compared to probes with less well-characterized or proprietary designs.

• [1] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2. View Source
• [2] Patents-Review.com. Bifunctional Photocrosslinking Probes for Covalent Capture of Protein-Nucleic Acid Complexes in Cells. US20250388597A1. View Source

SPB-AAD Applications

MEF2 & NFAT1 Binding Mapping

SPB-AAD is the probe of choice for researchers specifically investigating the DNA-binding patterns of the MEF2 or NFAT1 family of transcription factors. Its documented ability to covalently capture these specific protein-DNA complexes in vitro makes it a critical tool for mapping transcription factor occupancy on synthetic or isolated DNA sequences, thereby enabling studies of transcriptional regulation in processes like muscle differentiation or immune cell activation.

Compact Protein-DNA Interface Studies

Due to its relatively small size and lack of a PEG linker, SPB-AAD is particularly well-suited for probing protein-DNA interactions in sterically constrained environments . Researchers studying the binding of transcription factors to DNA in dense chromatin or within small, highly structured binding pockets may find that the more compact SPB-AAD probe can access and crosslink targets that are inaccessible to larger, linker-containing probes like SPB-PEG4-AAD [1].

BFPX-Based MEF2/NFAT1 Assay Development

SPB-AAD serves as a foundational tool for developing and optimizing photocrosslinking-based assays to detect and quantify MEF2/DNA or NFAT1/DNA interactions. Its high purity and defined stability profile support the creation of robust and reproducible protocols, which is essential for high-throughput screening or detailed biochemical characterization. Its specific target profile, backed by patent documentation [1], provides a clear starting point for assay development focused on these transcription factors.

Application

Selection Property

Validation Focus

MEF2 & NFAT1 binding mapping

Target specificity for MEF2/NFAT1 transcription factors

Confirm complex capture in vitro

Compact protein-DNA interface studies

Absence of PEG linker; compact probe architecture

Assess steric accessibility in dense chromatin or small binding pockets

BFPX-based MEF2/NFAT1 assay development

High purity (98.91%) and defined stability profile

Verify assay reproducibility and signal-to-noise ratio

• [1] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2. View Source